Comprehensive knowledge about wind energy potential is critical for decision-making to achieve carbon neutrality and shape future energy pathways. Wind turbine technology advances (e.g., higher hub-heights, larger rotor diameters and rated power) can better support wind energy harvesting and alter wind energy potential. This study established an integrated model to evaluate the impact of wind turbine technology advances on onshore wind energy potentials under different wind resource conditions by using China as a case study. We found that technological advances of wind turbine can significantly impact wind energy potential. Compared with land-based 1.5-MW turbines, the onshore wind energy potential using newer generation turbines (land-based 2.5-MW turbines) would increase by 43% to 14.8 PWh (i.e., 2.0 times the electricity consumption of China in 2020). Importantly, advances in wind turbine technology can significantly increase capacity factor in poor wind resource regions, and thus enable economically viable generation in more areas. This can significantly increase wind energy potential in poor wind resource regions with large electrical load (e.g., Central, South and East China). Moreover, in contrast to the wind production of 0.46 PWh in 2020, China's wind energy potential is projected to hit 20.1 PWh by 2030 under the assumption of developed turbine technology in line with the trends of the past decade. The corresponding potential CO2 emission reduction would range from 12.6 Gt in 2020 to 21.7 Gt in 2030. These values are 1.3 and 2.2 times higher than China's CO2 emissions in 2020, respectively. To enhance wind energy contribution toward China's carbon neutrality goal, we recommend that the conversion of wind turbines to be accelerated, especially in poor wind resource regions with large electrical load.

Integrated energy system (IES) is characterized by high self-consumption ratio of on-site generated renewable energy, high efficiency of conventional energy utilization and possesses a significant flexibility in its operation. This overall, constitute to the foundation of low-carbon communities. Considering economic and environmental benefits, this paper proposes a two-layer co-optimization model with the upper layer optimizing the IES configuration and the lower layer optimizing IES operation. A community in Beijing is introduced as a case study to analyze the benefits of IES and compared with the conventional energy system. Multiple scenarios are researched, including (a) IES for low-carbon communities with PV roof area limitation, (b) IES for each of the four building types with PV roof area limitation, (c) IES for low-carbon communities without PV roof area limitation. The results indicate that the optimized IES for community can reduce the cost by 25% and CO2 emissions by 32% per year by considering the limitation of roof area for the PV system. Without this constraint, the costs and emissions could be reduced by 20% and 62%, respectively. In addition, IES is more appropriate for office and commercial buildings since their load characteristics allow for load shifting and community-level IES costs and emissions are 8% and 10% lower than building-level due to the complementary of community load. This study provides suggestions for the IES planning and application in low-carbon community.

The effectiveness of continuous synthesis of petroleum coke-based potassium ion battery anodes by chemical activation agent cycle was systematically studied. The potassium ions storage performance in the synthesized carbon anode was measured. High‑sulfur petroleum coke, as a natural sulfur-doped hard carbon skeleton, can provide an excellent active site for the storage of potassium ions. Ultrasonic intensification significantly reduces the elution time required for neutralization and eliminates the need for a forced increase in elution temperature and rate to improve elution efficiency. In the continuous synthesis process, the recycled chemical activation agent not only does not destroy the activation effect but also has stable activation performance and a good driving force for the growth of activated carbon quality (the specific surface area is 1000 ∼ m2 g−1). Moreover, the sulfur content of the prepared hard carbon anode gradually decreases, whereas its electrical conductivity gradually increases, resulting in an increase in its potassium ions storage capacity. The carbon anode prepared by chemical activation agent after four cycles has a high reversible capacity of 290 mAh g−1 at 0.5 A g−1 and excellent cycling stability (99.5% hold rate at 0.5 A g−1 after 400 cycles). The galvanostatic intermittent titration technique results show that appropriate sulfur content and perfect carbon skeleton structure can promote potassium ions intercalation kinetics. In conclusion, the chemical activation agent cycling strategy can be used to achieve the continuous synthesis of petroleum coke-based potassium ion battery anode.

The traditional fuel locomotive is the primary type of locomotive currently in operation on non-electrified railways; however, it presents certain disadvantages including a low efficiency and high fuel consumption. Therefore, in this study, a multimode hybrid locomotive configuration scheme is designed to improve the system efficiency and reduce fuel consumption during locomotive operation; further, the power flow state under different modes is analyzed, the mathematical model of the hybrid locomotive is established, and a system optimal efficiency calculation method is developed. Moreover, an energy management strategy based on the optimal system efficiency and with a hierarchical architecture is proposed. In the upper layer of this proposed energy management strategy, the optimal efficiency of all operating points and operational state of each component are determined offline using the optimal efficiency calculation method. The lower layer selects and coordinates the mode online by identifying the condition of the wheel and distributes the torque of each power source and the state of each transmission system component. The simulation results indicate that the fuel economy of the proposed energy management strategy is improved by 27.22% compared with that of the traditional fuel locomotive, and the fuel economy is only 7.21% lower than the global optimization result obtained via dynamic programming. In addition, no frequent clutch switching is observed under this strategy, and the electric motor does not operate under non-rated conditions for prolonged periods; these advantages ensure the rationality of control and the reliability of component operation. Finally, the results of a hardware-in-the-loop simulation test confirm that the proposed energy management strategy demonstrates good real-time performance.

The “shoeboxing” algorithm is a simplification approach capable of converting a building of any shape into a representative shoebox, with the aim of speeding-up Urban Building Energy Modeling simulations. The procedure works towards accurately predicting both annual energy needs and hourly thermal loads, going beyond the preliminary assessment of buildings' thermal performance at city-scale. Furthermore, the simplification has been particularly developed to work with buildings of complex geometry considering adjacencies and obstructions. After a first validation performed for stand-alone buildings, in this paper, the capabilities of the algorithm are evaluated at district-level on fictional parametrically generated layouts and in different climatic conditions. As a whole, the shoeboxing algorithm properly predicted both heating and cooling needs at building-level in all the considered climatic conditions, yielding annual differences within ±10% and ± 20%, respectively for cooling and heating. Moreover, both annual and hourly deviations showed to be similar in the different climates considered, suggesting that the simplification can be reliably employed worldwide. Finally, the thermal simulation time has been reduced up to 36 times.

Automated fault detection and diagnosis (AFDD) plays a crucial role in enhancing the energy efficiency of air conditioning systems. Deep learning has emerged as a promising tool for image classification, and its application in the context of AFDD of HVAC systems is gaining traction due to its exceptional performance. However, the deployment cost of deep models in practical scenarios is increased due to the large number of parameters and the lack of interpretability. This paper focuses on improving the potential of deep learning models for AFDD in real HVAC systems. We use pruning to reduce the number of parameters in the model and use layer-wise relevance propagation (LRP) to improve the interpretability of the model. The case study builds a simulation model and 31 kinds of fault data sets based on the actual HVAC in Japan. Based on the findings, Without loss of accuracy, the pruning method can reduce the model size by more than 99 % and maintain 90% classification accuracy. The LRP score allows model users to find out the input data that most affects the results at each diagnosis, improving interpretability.

With the increase of energy demand and the continuous development of renewable energy technology, active distribution networks have become increasingly important. However, the introduction of a large amount of renewable energy has made the structure of ADN increasingly complex and fragile, and emergency fault caused by emergencies may often occur. Voltage control in the emergency fault event is particularly important. In this context, this paper presents a meta-learning based voltage control strategy for renewable energy integrated active distribution network. A general regression neural network is first applied to extract features from the operation data. Then, the local cross-channel interaction network is adopted to capture targeted information that is most related to emergency fault from the features and induce knowledge transfer to update the voltage control strategy. This allows the proposed strategy to make optimal decisions quickly when only limited data are available under an emergency fault that has never occurred. Comparison results based on a 69-bus distribution network validate the effectiveness and robustness of the proposed strategy.

Ultra-low temperature (ULT) freezers store perishable bio-contents and have high energy consumption, which highlight a demand for reliable methods for intelligent surveillance and smart energy management. This study introduces a novel grey-box modelling approach based on stochastic differential equations to describe the heat dynamics of the ULT freezing chambers. The proposed modelling approach only requires temperature data measured by the embedded sensors and uses data from the regular operation periods for model identification. The model encompasses three states: chamber temperature, envelope temperature, and local evaporator temperature. Special attention is given to the local evaporator temperature state, which is modelled as a time-variant system, to characterise the time delay and dynamic variations in cooling intensity.The model has three states, of which a time-variant model with nonlinear input for the local evaporator temperature state is specifically established to adapt to the variation of the cooling intensity at the position of the embedded chamber control probe. Two ULT freezers with different operational patterns are modelled. The unknown model parameters are estimated using the maximum likelihood method. The results demonstrate that the models can accurately predict the chamber temperature measured by the control probe (RMSE <0.19°C) and are promising to be applied for forecasting future states. In addition, the model for local evaporator temperature can effectively adapt to different operational patterns and provide insight into the local evaporation cooling supply status. The proposed approach greatly promotes the practical feasibility of grey-box modelling of the heat dynamics for ULT freezers and is a step forward in future digital operationscan serve several potential digital applications. A major limitation of the modelling approach is the low identifiability, which can potentially be addressed by inferring model parameters based on relative parameter changes.

The advancement of highly-active bifunctional electrocatalysts towards hydrogen evolution reaction (HER) and oxygen evolution reaction (OER) is imperative for reducing costs and improving efficiency. Phosphides, as the representative of bifunctional catalysts, can be used for HER and OER by virtue of the special metal/phosphorus coordination mode and the ordered surface reconstruction. However, the inappropriate adsorption/desorption energy for intermediates, poor reaction kinetics and scant activation analysis limit their large-scale application. Here, we developed a novel Ni/Co phosphide multi-component heterostructure catalyst on Ni foam (Co2P/NixPy@NF) through hydrothermal treatment and low temperature phosphorization. Benefitting from open hierarchical structures, abundant active sites, rapid mass/charge transfer rates, and modified electronic structures, the optimal catalyst exhibits excellent activity and high stability towards HER (155 mV overpotential in 1.0 M KOH and 175 mV overpotential in 0.5 M H2SO4 at 100 mA·cm−2), OER (300 mV in 1.0 M KOH at 100 mA·cm−2), and overall water electrolysis (1.74 V cell voltage in 1.0 M KOH at 100 mA·cm−2). Post-stability analysis further reveals that hydroxide and oxyhydroxide are generated on catalysts' surfaces during HER and OER, respectively, in alkaline electrolytes. These activation processes result in the catalysts' surfaces forming new heterostructures which reorganize the electronic structure. These morphology optimizations, heterostructure engineering and investigation of activation reported here have been effective strategies for designing and exploring hybrid materials as fabulous catalysts to generate renewable energy.

Floating solar farms in the coastal areas are subjected to more complex environmental loads of tides and waves than lakes or reservoirs with greater challenges to their mooring. At present, mooring systems based on elastic cables are prevalent for coastal floating solar farms, but these cables tend to be expensive and require periodic retuning with higher maintenance costs. In this study, we propose a new alternative of an adaptive barrier-mooring system which is consisted of perimeter pontoons, barriers, clump weights, mooring lines and anchors as a new alternative. The performance of the adaptive barrier-mooring system installed on the leading edge of a coastal floating solar farm is first examined through static analysis. The results showed that the new mooring system enables the floating solar farm to adapt up to 36% of water depth without introducing slack in the mooring cables. In addition, the resulting nonlinear mooring stiffness and lower pulling-out forces on the anchors are also both beneficial to the system design. Subsequently, a floating solar farm model with four different mooring systems, including adaptive barrier-mooring systems as well as elastic mooring cables, were tested for dynamic performance in a wave flume in the laboratory with Froude similarity under both incident waves as well as water level changes. The experimental results demonstrated the good performance of the adaptive barrier-mooring system in terms of higher platform stability over a large tidal range. Finally, the construction and maintenance costs of the adaptive barrier-mooring system should be lower compared to elastic mooring systems due to the use of common materials without the need for periodic tightening. We hope that the adaptive barrier-mooring system can further aid the development of coastal floating solar farms in the future.